Cas no 55219-11-9 (Benzobthiophene-2-carbonitrile)

Benzobthiophene-2-carbonitrile Properties

Names and Identifiers

• Benzo[b]thiophene-2-carbonitrile
• 1-benzothiophene-2-carbonitrile
• BENZO[B]-THIOPHEN-2-CARBONITRIL
• Benzothiophene-2-Carbonitrile
• 2-Cyanobenzo[b]thiophene
• 2-Cyanobenzothiophene
• Benzo(b)thiophene-2-carbonitrile
• 1-benzothiophen-2-carbonitril
• KSC129G0J
• 2-Benzo[b]thiophenecarbonitrile
• RP22286
• EN002201
• +Expand

• MDL： MFCD09751294
• InChIKey： RCYHXESNWFYTCU-UHFFFAOYSA-N
• Inchi： 1S/C9H5NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5H
• SMILES： S1C(C#N)=C([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 159.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.014
• Heavy Atom Count: 11
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 2.77298
• PSA: 52.03000
• Refractive Index: 1.68
• Boiling Point: 140 °C/0.5 mmHg
• Melting Point: 24-28 °C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.28

Benzobthiophene-2-carbonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26
• Risk Phrases：R22; R36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 22-36
• Signal Word：Warning

Benzobthiophene-2-carbonitrile Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%